Cas no 250726-40-0 (Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate
• CAS No: 250726-40-0
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 2129058
• Update Time: 2023-08-03

Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfonyl)-4-Pyrimidinecarboxylic acid ethyl ester
• Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate
• 2-Methanesulfonyl-pyrimidine-4-carboxylic acid ethyl ester
• 6892AB
• AX8076298
• ethyl 2-methylsulfonylpyrimidine-4-carboxylate
• Ethyl 2-(methanesulfonyl)pyrimidine-4-carboxylate
• A828059
• 2-methylsulfonyl-4-pyrimidinecarboxylic acid ethyl ester
• 2-methanesulfonylpyrimidine-4-carboxylic acid ethyl ester

• Inchi： 1S/C8H10N2O4S/c1-3-14-7(11)6-4-5-9-8(10-6)15(2,12)13/h4-5H,3H2,1-2H3
• InChI Key： LGRHFBUCESQSOB-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC=C(C(=O)OCC)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 94.6